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Compound of Interest

Compound Name: GalNac-L96

Cat. No.: B15552298 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of specialized chemical compounds is paramount. This guide provides a comprehensive, step-

by-step operational plan for the proper disposal of GalNac-L96, a triantennary N-

acetylgalactosamine conjugate used in targeted oligonucleotide delivery. Adherence to these

procedures is essential for maintaining laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
GalNac-L96 is classified as a substance that causes skin irritation and serious eye irritation[1].

Therefore, all personnel handling this compound must adhere to strict safety protocols to

minimize exposure risks.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to prevent skin contact.

Handling:

Avoid breathing dust, fumes, gas, mists, vapors, or spray[1].

Handle in a well-ventilated area to prevent the formation of dust and aerosols[2].
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Wash hands thoroughly after handling the material[1][3].

Avoid contact with skin and eyes[2][3].

Quantitative Safety Data Summary
For quick reference, the following table summarizes key safety classifications for GalNac-L96.

Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation [1]

Eye Irritation H319
Causes serious eye

irritation
[1]

Signal Word Warning GHS07 [1]

Step-by-Step Disposal Protocol for GalNac-L96
The proper disposal of GalNac-L96, as with many specialized laboratory chemicals, requires a

systematic approach to ensure safety and compliance with local and national regulations. The

following protocol outlines the necessary steps for the disposal of solid GalNac-L96 and

solutions containing the compound.

Experimental Workflow for Disposal
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Preparation for Disposal

Solid Waste Disposal Liquid Waste Disposal

Final Disposal Steps

Start: Identify GalNac-L96 Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type
(Solid vs. Liquid)

Collect Solid Waste in a
Designated, Labeled Container

Solid

Collect Liquid Waste in a
Designated, Labeled Container

Liquid

Securely Seal the Container

Store Sealed Container in a
Designated Hazardous Waste Area

Securely Seal the Container

Contact Environmental Health & Safety (EHS)
for Pickup and Final Disposal

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for GalNac-L96 waste.
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Detailed Disposal Steps:
Preparation and Decontamination:

Ensure all personal protective equipment (PPE) is worn correctly.

If a spill occurs, prevent further leakage if it is safe to do so. Avoid dust formation[2].

For spills, collect the material and place it in a suitable, closed container for disposal[2].

Decontaminate any surfaces that have come into contact with GalNac-L96 using an

appropriate laboratory disinfectant.

Waste Collection:

Solid Waste: Collect unused solid GalNac-L96 and any contaminated materials (e.g.,

weigh boats, pipette tips) in a clearly labeled, sealed container. The label should include

"GalNac-L96 Waste" and the appropriate hazard symbols (irritant).

Liquid Waste: Collect solutions containing GalNac-L96 in a designated, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams. Discharge into the environment must be avoided[2].

Storage and Disposal:

Store the sealed waste containers in a designated and secure hazardous waste

accumulation area.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor.

Adhered or collected material should be promptly disposed of, in accordance with

appropriate laws and regulations[2].

It is imperative to consult your institution's specific waste management guidelines and local

regulations, as these may have additional requirements. All chemicals may pose unknown

hazards and should be used with caution[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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